Cas no 590376-55-9 (Methyl 2,8-dimethylquinoline-4-carboxylate)

Methyl 2,8-dimethylquinoline-4-carboxylate structure
590376-55-9 structure
Product Name:Methyl 2,8-dimethylquinoline-4-carboxylate
CAS No:590376-55-9
MF:C13H13NO2
MW:215.247823476791
CID:1021463
Update Time:2023-08-02

Methyl 2,8-dimethylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylicacid,2,8-dimethyl-,methylester(9CI)
    • METHYL 2,8-DIMETHYL-4-QUINOLINECARBOXYLATE
    • methyl 2,8-dimethylquinoline-4-carboxylate
    • CTK5A9268
    • MolPort-001-577-326
    • STK441252
    • ST50845746
    • 4-quinolinecarboxylic acid,2,8-dimethyl-,methyl ester
    • Methyl 2,8-dimethylquinoline-4-carboxylate
    • Inchi: 1S/C13H13NO2/c1-8-5-4-6-10-11(13(15)16-3)7-9(2)14-12(8)10/h4-7H,1-3H3
    • InChI Key: WDZVLUXSSCASEF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C)N=C2C(C)=CC=CC2=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Topological Polar Surface Area: 39.2
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.